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Compound of Interest

Compound Name: 1-Methyloctyl acetate

CAS No.: 14936-66-4

Cat. No.: B1346926

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

1-methyloctyl acetate, a secondary acetate ester. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical analysis who utilize

spectroscopic techniques for molecular characterization. We will delve into the theoretical

underpinnings and practical interpretation of Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as they

apply to this specific molecule.

While direct experimental spectra for 1-methyloctyl acetate are not readily available in public

databases, this guide will present a detailed, predicted analysis based on the known

spectroscopic data of the closely related homolog, 1-methylbutyl acetate, and established

principles of spectroscopic interpretation for acetate esters. This approach provides a robust

and scientifically grounded framework for the identification and characterization of 1-
methyloctyl acetate.

Molecular Structure and Spectroscopic Overview
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1-Methyloctyl acetate, also known as octan-2-yl acetate, possesses the chemical formula

C₁₀H₂₀O₂. Its structure features a central carbonyl group characteristic of an ester, with a

methyl group on one side and a secondary octyl group on the other. This structure dictates the

specific spectroscopic signatures we will explore.

Caption: Molecular structure of 1-Methyloctyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 1-methyloctyl acetate, we will examine both ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy
Theoretical Principles: The ¹H NMR spectrum provides information on the different chemical

environments of protons in a molecule. The chemical shift (δ) indicates the electronic

environment of a proton, the integration gives the relative number of protons, and the splitting

pattern (multiplicity) reveals the number of neighboring protons.

Experimental Protocol:

Sample Preparation: A dilute solution of 1-methyloctyl acetate is prepared in a deuterated

solvent, typically chloroform-d (CDCl₃), which is NMR-inactive. A small amount of

tetramethylsilane (TMS) is added as an internal standard (δ = 0 ppm).

Data Acquisition: The sample is placed in a high-field NMR spectrometer (e.g., 400 MHz).

Data Processing: The resulting free induction decay (FID) is Fourier-transformed to generate

the frequency-domain spectrum.

Predicted ¹H NMR Spectrum of 1-Methyloctyl Acetate:

The predicted ¹H NMR spectrum is based on the known spectrum of 1-methylbutyl acetate and

established chemical shift correlations.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.88 Sextet 1H H-2

~2.04 Singlet 3H H-1'

~1.51 Multiplet 2H H-3

~1.26 Multiplet 8H H-4, H-5, H-6, H-7

~1.20 Doublet 3H H-1

~0.88 Triplet 3H H-8

Interpretation:

H-2 (methine proton): This proton is attached to the carbon bearing the acetate group and is

expected to be the most deshielded of the alkyl protons, appearing as a sextet due to

coupling with the neighboring methyl (H-1) and methylene (H-3) protons.

H-1' (acetate methyl protons): These three protons are in a distinct chemical environment,

adjacent to the carbonyl group, resulting in a singlet with a characteristic chemical shift

around 2.0 ppm.[1][2]

H-3 to H-7 (methylene protons): The protons on the long alkyl chain will appear as a complex

multiplet, largely overlapping in the region of 1.2-1.6 ppm.

H-1 (methyl protons): These protons are on the carbon adjacent to the chiral center and will

appear as a doublet due to coupling with the H-2 proton.

H-8 (terminal methyl protons): The terminal methyl group of the octyl chain will appear as a

triplet due to coupling with the adjacent methylene group (H-7).

¹³C NMR Spectroscopy
Theoretical Principles: The ¹³C NMR spectrum provides information about the different carbon

environments in a molecule. The chemical shift of each carbon is influenced by its hybridization

and the electronegativity of attached atoms.
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Predicted ¹³C NMR Spectrum of 1-Methyloctyl Acetate:

Chemical Shift (δ, ppm) Assignment

~170.5 C-2' (Carbonyl)

~72.0 C-2

~36.0 C-3

~31.8 C-6

~29.2 C-5

~25.5 C-4

~22.6 C-7

~21.2 C-1' (Acetate Methyl)

~20.0 C-1

~14.0 C-8

Interpretation:

C-2' (Carbonyl Carbon): The carbonyl carbon is the most deshielded carbon and appears at

a characteristic downfield shift.[3]

C-2 (Methine Carbon): The carbon atom bonded to the oxygen of the ester is also

significantly deshielded.

Alkyl Chain Carbons (C-1, C-3 to C-8): The carbons of the octyl chain will have chemical

shifts in the typical aliphatic region. The terminal methyl carbon (C-8) will be the most

shielded.

C-1' (Acetate Methyl Carbon): The methyl carbon of the acetate group appears at a distinct

chemical shift.

Infrared (IR) Spectroscopy
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Theoretical Principles: IR spectroscopy measures the vibrations of bonds within a molecule.

Specific functional groups absorb infrared radiation at characteristic frequencies, making it a

valuable tool for functional group identification. For esters, the most prominent features are the

C=O and C-O stretching vibrations.

Experimental Protocol:

Sample Preparation: A thin film of the neat liquid sample is placed between two salt plates

(e.g., NaCl or KBr).

Data Acquisition: The sample is placed in an FTIR spectrometer, and an interferogram is

collected.

Data Processing: The interferogram is Fourier-transformed to produce the IR spectrum.

Predicted IR Spectrum of 1-Methyloctyl Acetate:

Wavenumber (cm⁻¹) Intensity Assignment

~2960-2850 Strong C-H (alkane) stretching

~1735 Strong, Sharp C=O (ester) stretching

~1240 Strong C-O (ester) stretching

~1020 Medium C-O (ester) stretching

Interpretation:

The IR spectrum of an aliphatic ester is typically characterized by a "Rule of Three," referring to

three strong absorption bands.[4]

C-H Stretching: The peaks in the 2850-2960 cm⁻¹ region are characteristic of C-H stretching

vibrations in the alkyl portions of the molecule.

C=O Stretching: A very strong and sharp absorption band around 1735 cm⁻¹ is the most

characteristic feature of the ester functional group and is due to the carbonyl stretch.[4]
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C-O Stretching: Two distinct C-O stretching bands are expected. The stretching of the C-O

bond between the carbonyl carbon and the oxygen will appear as a strong band around

1240 cm⁻¹. The stretching of the O-C bond of the alkyl group will appear as a medium

intensity band around 1020 cm⁻¹.

Mass Spectrometry (MS)
Theoretical Principles: Mass spectrometry provides information about the mass-to-charge ratio

(m/z) of a molecule and its fragments. Electron Ionization (EI) is a common technique where

the molecule is bombarded with high-energy electrons, causing ionization and fragmentation.

The fragmentation pattern is often characteristic of the molecule's structure.

Experimental Protocol:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

where it is vaporized.

Ionization: The gaseous molecules are ionized, typically by electron impact.

Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by

a mass analyzer.

Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrum of 1-Methyloctyl Acetate:

The molecular ion (M⁺) for 1-methyloctyl acetate (C₁₀H₂₀O₂) has a calculated m/z of 172.15.

Major Predicted Fragments:

m/z Proposed Fragment

112 [M - CH₃COOH]⁺

87 [CH₃COOCH(CH₃)]⁺

70 [C₅H₁₀]⁺ (from McLafferty rearrangement)

43 [CH₃CO]⁺ (base peak)
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Interpretation of Fragmentation:

Fragmentation Pathways

[C₁₀H₂₀O₂]⁺˙
m/z = 172

[C₈H₁₆]⁺˙
m/z = 112

- CH₃COOH
[C₄H₇O₂]⁺
m/z = 87

- C₆H₁₃•

[C₅H₁₀]⁺˙
m/z = 70

McLafferty
Rearrangement

[C₂H₃O]⁺
m/z = 43

(Base Peak)
- •OCH(CH₃)(C₆H₁₃)

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 1-methyloctyl acetate in EI-MS.

Loss of Acetic Acid (m/z 112): A common fragmentation pathway for esters is the loss of the

carboxylic acid moiety as a neutral molecule, leaving the alkene radical cation.

Alpha-Cleavage (m/z 87): Cleavage of the C-C bond adjacent to the oxygen can result in the

formation of a stable oxonium ion.

McLafferty Rearrangement (m/z 70): Esters with a sufficiently long alkyl chain containing a γ-

hydrogen can undergo a characteristic McLafferty rearrangement, resulting in the elimination

of an alkene and the formation of a radical cation.

Acylium Ion (m/z 43): The most common fragmentation for acetate esters is the cleavage of

the C-O bond to form the highly stable acetyl cation ([CH₃CO]⁺), which is typically the base

peak in the spectrum.[5][6]
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This technical guide provides a detailed prediction and interpretation of the ¹H NMR, ¹³C NMR,

IR, and MS spectra of 1-methyloctyl acetate. By leveraging the known spectral data of the

homologous 1-methylbutyl acetate and fundamental spectroscopic principles, we have

constructed a comprehensive analytical profile for this compound. These predicted data and

interpretations serve as a valuable reference for scientists and researchers in the positive

identification and structural elucidation of 1-methyloctyl acetate and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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